Cas no 2034997-52-7 (3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034997-52-7
• MF: C₁₄H₁₄N₂O₅S
• MW: 322.336362361908
• CID: 5554487
• Update Time: 2025-08-02

3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C14H14N2O5S/c17-13-10-21-14(18)16(13)12-8-15(9-12)22(19,20)7-6-11-4-2-1-3-5-11/h1-7,12H,8-10H2/b7-6+
• InChI Key： VKAIIFRSJUBFFD-VOTSOKGWSA-N
• SMILES： O1CC(=O)N(C2CN(S(/C=C/C3=CC=CC=C3)(=O)=O)C2)C1=O

Additional information on 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034997-52-7)

The compound 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034997-52-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining an oxazolidine-2,4-dione core with a sulfonylazetidine moiety and a phenylethenyl group. This combination of functional groups makes it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutic agents.

One of the key features of this compound is its potential as a bioactive scaffold. The oxazolidine-2,4-dione ring is known for its versatility in drug design, often contributing to the stability and bioavailability of small molecules. Meanwhile, the sulfonylazetidine group introduces a sulfonamide linkage, which is frequently associated with enhanced binding affinity to biological targets. The phenylethenyl substituent adds a hydrophobic element, potentially improving membrane permeability and target engagement. Together, these features make 2034997-52-7 a compelling subject for researchers exploring new small-molecule inhibitors or modulators.

In recent years, there has been growing interest in compounds like 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione due to their potential applications in addressing unmet medical needs. For instance, the rise of drug-resistant pathogens and the need for innovative antimicrobial agents have spurred investigations into novel chemical entities. Similarly, the increasing prevalence of chronic inflammatory diseases has driven research into molecules that can modulate immune responses. The structural attributes of this compound suggest it could be relevant in these areas, though further studies are needed to validate its efficacy and safety.

From a synthetic chemistry perspective, the preparation of 2034997-52-7 presents both challenges and opportunities. The incorporation of the sulfonylazetidine and oxazolidine-2,4-dione groups requires careful optimization of reaction conditions to ensure high yields and purity. Researchers have explored various synthetic routes, including multi-step sequences involving sulfonylation, cyclization, and coupling reactions. Advances in green chemistry and catalytic methods may further streamline the synthesis of this compound, making it more accessible for broader applications.

The pharmacological potential of 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione is another area of active exploration. Preliminary studies suggest that its unique structure could interact with enzyme active sites or protein-protein interfaces, making it a candidate for targeted therapies. For example, its oxazolidine-2,4-dione moiety resembles other known pharmacophores used in enzyme inhibition, while the sulfonylazetidine group may confer selectivity for specific biological targets. These properties align with current trends in precision medicine, where tailored compounds are designed to address specific molecular pathways.

In addition to its potential therapeutic applications, 2034997-52-7 is also of interest in the field of chemical biology. Its structure could serve as a molecular probe to study biological processes or as a building block for more complex derivatives. The growing demand for tool compounds in research underscores the importance of such molecules in advancing our understanding of disease mechanisms and drug action.

As the scientific community continues to explore the properties and applications of 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-oxazolidine-2,4-dione, it is essential to consider its structure-activity relationships (SAR). Systematic modifications to its core structure could yield derivatives with improved potency, selectivity, or pharmacokinetic profiles. Such efforts are particularly relevant in the context of fragment-based drug design, where small molecules are optimized iteratively to achieve desired biological effects.

In conclusion, 2034997-52-7 represents a fascinating example of modern medicinal chemistry and its potential to address contemporary health challenges. Its combination of oxazolidine-2,4-dione, sulfonylazetidine, and phenylethenyl groups offers a rich platform for further research and development. Whether as a therapeutic agent, a chemical probe, or a synthetic intermediate, this compound holds promise for advancing both science and medicine.